Cas no 13849-08-6 (S-(+)-Marmesin)

• Product Name: S-(+)-Marmesin
• CAS No: 13849-08-6
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD01725701
• CID: 203767
• PubChem ID: 334704
• Update Time: 2025-08-03

S-(+)-Marmesin Chemical and Physical Properties

Names and Identifiers

• Marmesin
• (S)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• [S,(+)]-2,3-Dihydro-2α-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• (S)-Marmesin
• (2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (2S)-
• (+)-Marmesin
• (7S)-marmesin
• 2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydro-furo[3,2-g]chromen-7-one
• 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• S(+)-Marmesin
• (S)-2-(2-Hydroxypropan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
• S-(+)-Marmesin
• MARMESIN, (+)-
• (2S)-2-(1-hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
• (S)-(+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• (+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• (S)-2-(2-hydro
• NSC796156
• SDCCGMLS-0066759.P001
• 7H-Furo[3, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (+)-
• DivK1c_007014
• MEGxp0_001933
• CHEMBL442813
• Marmesin ((+)-Marmesin)
• NS00094519
• HSDB 8478
• UNII-H5D33D6K5D
• BRD-K36377456-001-02-0
• 7H-FURO(3,2-G)(1)BENZOPYRAN-7-ONE, 2,3-DIHYDRO-2-(1-HYDROXY-1-METHYLETHYL)-, (2S)-
• HY-N2176
• 2-(2-HYDROXYPROPAN-2-YL)-2H,3H,7H-FURO[3,2-G]CHROMEN-7-ONE
• KBioGR_002022
• Q13847605
• C09276
• FWYSBEAFFPBAQU-LBPRGKRZSA-N
• NSC-340840
• Spectrum3_001642
• NCGC00178117-02!(2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• (S)-2-(2-hydroxypropan-2-yl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
• AB00053150-02
• H5D33D6K5D
• 7H-Furo[3, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-(+)-
• MS-23486
• (+)-Marmesin;(S)-Marmesin
• BDBM50250917
• Spectrum5_000402
• 7H-Furo[3, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-
• NSC 340840
• SpecPlus_000918
• KBio1_001958
• MFCD01725701
• DTXSID001030448
• KBio3_002583
• Spectrum4_001701
• Spectrum_001516
• KBio2_001996
• CCG-40145
• CHEBI:6695
• (2S)-2-(2-HYDROXYPROPAN-2-YL)-2H,3H,7H-FURO[3,2-G]CHROMEN-7-ONE
• BSPBio_003363
• KBio2_004564
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-
• KBio2_007132
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (+)-
• KBioSS_001996
• 2-(1-Hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one #
• SCHEMBL12062107
• SPBio_000694
• NSC340840
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-(+)-
• AKOS021983162
• AC-35105
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-(+)-
• CS-7901
• (2S)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• 13849-08-6
• s3283
• NSC-796156
• CCRIS 5728
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (2S)-
• Spectrum2_000737
• Oprea1_468691
• 2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• HMS1672K17
• FS-7925
• FT-0775401
• CHEMBL4128429
• 13710-70-8
• CHEBI:49080
• 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-
• 2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• InChI=1/C14H14O4/c1-14(2,16)12-6-9-5-8-3-4-13(15)18-10(8)7-11(9)17-12/h3-5,7,12,16H,6H2,1-2H
• Q27121470
• AKOS000546749
• ( inverted exclamation markA)-Marmesin
• 2-(2-hydroxypropan-2-yl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
• FT-0775691
• Oprea1_172287
• CS-0068783
• (+/-)-Marmesin
• SCHEMBL546574
• HY-N2176A
• AKOS022062475
• 2-(1-Hydroxy-1-methylethyl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• Q-100147
• 2-(1-Hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
• FWYSBEAFFPBAQU-UHFFFAOYSA-N
• (2S)-2-(1-hydroxy-1-methylethyl)-2,3-dihydro-7H-furo(3,2-g)chromen-7-one
• (S)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• DA-65255
• 2-(2-Hydroxy-2-propanyl)-2,3-dihydro-7H-furo(3,2-g)chromen-7-one
• (2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro(3,2-g)chromen-7-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (+)-
• (S)-(+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• (+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-

• MDL： MFCD01725701
• Inchi： 1S/C14H14O4/c1-14(2,16)12-6-9-5-8-3-4-13(15)18-10(8)7-11(9)17-12/h3-5,7,12,16H,6H2,1-2H3/t12-/m0/s1
• InChI Key： FWYSBEAFFPBAQU-LBPRGKRZSA-N
• SMILES： O1C2C=C3C(C=CC(=O)O3)=CC=2C[C@H]1C(C)(C)O

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 246.26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Exact Mass: 246.089

Experimental Properties

• Color/Form: No data available
• Density: 1.334
• Melting Point: 189-191 ºC
• Boiling Point: 434 ºC
• Flash Point: 168 ºC
• Refractive Index: 1.61
• Solubility: In water, 2102 mg/L at 25 °C (est)
• PSA: 59.67000
• LogP: 1.86740
• Vapor Pressure: 1.65X10-8 mm Hg at 25 °C (est)

S-(+)-Marmesin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens
• Other Chemical Reagents